Cas no 62755-66-2 (Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-)

• Product Name: Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-
• CAS No: 62755-66-2
• MF: C₁₆H₁₇ClN₂O
• MW: 288.771982908249
• CID: 432467
• PubChem ID: 4738782
• Update Time: 2025-04-19

Piperazine, 1-[4-(4-chlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-
• 1-[4-(4-chlorophenoxy)phenyl]piperazine
• DTXSID40406244
• Oprea1_845299
• 62755-66-2

• Inchi： 1S/C16H17ClN2O/c17-13-1-5-15(6-2-13)20-16-7-3-14(4-8-16)19-11-9-18-10-12-19/h1-8,18H,9-12H2
• InChI Key： NQDDRZNHPHUEHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 288.10311
• Monoisotopic Mass: 288.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5